Cas no 533-82-4 (1,2,4-Triazin-5(2H)-one,3,4-dihydro-2,6-dimethyl-3-thioxo-)

• Product Name: 1,2,4-Triazin-5(2H)-one,3,4-dihydro-2,6-dimethyl-3-thioxo-
• CAS No: 533-82-4
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 379347
• PubChem ID: 3449717
• Update Time: 2025-04-19

1,2,4-Triazin-5(2H)-one,3,4-dihydro-2,6-dimethyl-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one,3,4-dihydro-2,6-dimethyl-3-thioxo-
• 2,6-dimethyl-3-sulfanylidene-1,2,4-triazin-5-one
• 1,5-Dimethyl-2-thio-6-aza-uracil
• 2,6-Dimethyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
• 2,6-Dimethyl-3-thioxo-5-oxo-2,3,4,5-tetrahydro-1,2,4-triazin
• 2,6-Dimethyl-3-thioxo-5-oxo-2,3,4,5-tetrahydro-1,2,4-triazine
• 2,6-dimethyl-5-oxo-1,2,4-triazine-3-thione
• 2,6-dimethyl-5-oxo-3-thioxo-1,2,4-triazine
• 2,6-Dimethyl-5-oxo-3-thioxo-2,3,4,5-tetrahydro-as-triazin
• 2-N,6-Dimethyl-3-thioxo-5-oxo-1,2,4-triazin
• AC1MQCYX
• NSC56284
• NSC57052
• 2,6-Dimethyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one #
• SCHEMBL9865217
• CMWCHDNPDHNJGM-UHFFFAOYSA-N
• DTXSID30392581
• SCHEMBL16918351
• NSC-57052
• 533-82-4
• NSC-56284

• Inchi： 1S/C5H7N3OS/c1-3-4(9)6-5(10)8(2)7-3/h1-2H3,(H,6,9,10)
• InChI Key： CMWCHDNPDHNJGM-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C)=NN1C)=O

Computed Properties

• Exact Mass: 157.03111
• Monoisotopic Mass: 157.030983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8
• XLogP3: -0.1

Experimental Properties

• Density: 1.44
• Refractive Index: 1.675
• PSA: 44.7
• LogP: 0.14630